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Cat. No.: B2406010 Get Quote

Introduction

CCT369260 is a potent and orally active degrader of the B-cell lymphoma 6 (BCL6) protein.[1]

[2][3] BCL6 is a transcriptional repressor that is a key driver in several lymphoid malignancies,

including diffuse large B-cell lymphoma (DLBCL).[1][2][3][4] It functions by recruiting co-

repressor proteins to silence genes involved in cell cycle control, differentiation, and the DNA

damage response.[3][4] CCT369260 acts as a "molecular glue," inducing the degradation of

BCL6 and thereby inhibiting the growth of BCL6-dependent lymphoma cells.[1][2]

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust and sensitive

immunoassay technology well-suited for high-throughput screening (HTS) of compounds that

modulate protein-protein interactions (PPIs).[5][6] This application note provides a detailed

protocol for a TR-FRET-based competitive binding assay to characterize inhibitors like

CCT369260 that disrupt the interaction between BCL6 and its co-repressors. The assay

measures the ability of a test compound to displace a fluorescently labeled co-repressor

peptide from the BCL6 protein.

Principle of the Assay
The TR-FRET assay for BCL6 is based on the proximity of two fluorophores: a long-lifetime

donor (e.g., a Europium (Eu) chelate) and a suitable acceptor (e.g., ULight™ dye or APC).[6][7]

In this setup, a recombinant, tagged BCL6 protein (e.g., GST- or His-tagged) is recognized by

an antibody conjugated to the Europium donor. A fluorescently labeled peptide derived from a
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BCL6 co-repressor acts as the tracer and binds to BCL6, bringing the donor and acceptor

fluorophores into close proximity.

When the Europium donor is excited at 320-340 nm, it transfers energy to the acceptor, which

then emits light at a specific wavelength (e.g., 665 nm).[7][8] This FRET signal is proportional

to the amount of tracer bound to BCL6. When an inhibitor like CCT369260 is introduced, it

competes with the tracer for binding to BCL6, leading to a decrease in the TR-FRET signal.

BCL6 Mechanism of Action and Inhibition
The diagram below illustrates the role of BCL6 in gene repression and how inhibitors like

CCT369260 interfere with this function.
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Caption: BCL6 represses gene transcription by recruiting co-repressors to DNA. CCT369260
binds to BCL6, disrupting this interaction and leading to BCL6 degradation.
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Reagent Vendor Example Purpose

Recombinant Human BCL6-

BTB Domain (GST-tagged)
Reaction Biology Corp. Target protein

LANCE Ultra ULight™-SMRT

Peptide
PerkinElmer

Acceptor-labeled tracer (co-

repressor peptide)

LANCE Eu-W1024 anti-GST

Antibody
PerkinElmer

Donor-labeled antibody for

protein detection

CCT369260 MedChemExpress Reference inhibitor compound

LANCE Detection Buffer, 10X PerkinElmer Assay buffer component

White, low-volume, 384-well

plates
Corning, Greiner Low-binding assay plates

DMSO Sigma-Aldrich Solvent for compounds

Experimental Protocol
This protocol outlines the steps for performing the CCT369260 TR-FRET assay in a 384-well

plate format with a final assay volume of 20 µL.

Reagent Preparation
1X Assay Buffer: Prepare 1X LANCE Detection Buffer by diluting the 10X stock in ultrapure

water. Keep on ice.

Compound Dilution: Prepare a serial dilution of CCT369260 (and other test compounds) in

DMSO. A typical starting concentration is 1 mM. Then, create an intermediate dilution series

in 1X Assay Buffer. The final DMSO concentration in the assay should be kept below 1%.

2X Protein/Antibody Mix: Prepare a solution containing 2X final concentration of GST-BCL6

and 2X final concentration of Eu-anti-GST antibody in 1X Assay Buffer. (e.g., for a 1X of 5

nM BCL6 and 2 nM antibody, prepare a 2X solution of 10 nM BCL6 and 4 nM antibody).

2X Tracer Mix: Prepare a solution containing 2X final concentration of ULight-SMRT peptide

in 1X Assay Buffer (e.g., for a 1X of 50 nM, prepare a 2X solution of 100 nM).
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Assay Workflow
The following diagram illustrates the sequential steps of the TR-FRET assay protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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